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Compound of Interest

Compound Name:

Trispiro[3H-indole-3,2'-

[1,3]dioxane-5',5''-[1,3]dioxane-

2'',3'''-[3H]indole]-2,2'''(1H,1'''H)-

dione (9CI)

Cat. No.: B1662962 Get Quote

A comprehensive search of scientific databases and public literature reveals no specific

compound identified as "Trispiroindenedione (9CI)". Consequently, a detailed technical guide

on its mechanism of action, including quantitative data, experimental protocols, and signaling

pathway visualizations, cannot be generated at this time.

The absence of information for a compound named "Trispiroindenedione (9CI)" in chemical

registries and research publications suggests several possibilities:

Novelty or Proprietary Status: The compound may be a very recent discovery or a

proprietary molecule under development that has not yet been disclosed in publicly

accessible literature.

Alternative Nomenclature: It might be known under a different, more common chemical

name, a corporate identifier, or a specific CAS (Chemical Abstracts Service) registry number.

The "(9CI)" designation refers to the 9th Collective Index of Chemical Abstracts, indicating a

specific naming convention, but without the full, precise name, a search remains

inconclusive.

Typographical Error: There may be a misspelling in the provided name. Chemical

nomenclature is highly specific, and minor variations can prevent the identification of the

correct substance.
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While general classes of related compounds, such as spiro-fused indanediones, have been

investigated in medicinal chemistry, no specific data is linked to the name "Trispiroindenedione

(9CI)". Research on similar molecular scaffolds indicates a wide range of potential biological

activities, but any extrapolation to the requested compound would be speculative.

To enable a thorough investigation, further details are required. If available, please provide one

of the following:

CAS Registry Number

A precise chemical structure (e.g., in SMILES or IUPAC format)

Any publication reference or patent number mentioning the compound

Without this foundational information, it is not possible to fulfill the request for a detailed

technical guide, including data tables, experimental methodologies, and pathway diagrams.

To cite this document: BenchChem. [In-depth Analysis of Trispiroindenedione (9CI): A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662962#investigating-the-mechanism-of-action-of-
trispiro-dione-9ci]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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